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Compound of Interest

Compound Name: 1-Butyl-2-cyclohexen-1-ol

Cat. No.: B15431045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 1-Butyl-2-cyclohexen-1-ol, a tertiary

allylic alcohol. Due to the limited availability of data for this specific compound, this guide

leverages established principles of organic chemistry to propose a reliable synthetic route and

to estimate its physicochemical properties based on analogous compounds.

Physicochemical and Predicted Data
While a specific CAS number for 1-Butyl-2-cyclohexen-1-ol is not readily found in major

chemical databases, its properties can be inferred from its structure and comparison to similar

molecules. The data presented below is a combination of calculated values and analogous

data from structurally related compounds.
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Property
Value
(Predicted/Analogous)

Source

Molecular Formula C₁₀H₁₈O -

Molecular Weight 154.25 g/mol -

Appearance Colorless to pale yellow liquid
Analogous to other tertiary

allylic alcohols

Boiling Point Not available -

Melting Point Not available -

Density ~0.9 g/mL
Analogous to other tertiary

allylic alcohols

Solubility Soluble in organic solvents
General property of similar

compounds

CAS Number Not available -

Proposed Synthesis
A robust and widely applicable method for the synthesis of 1-alkyl-2-cyclohexen-1-ols is the

1,2-addition of an organometallic reagent to 2-cyclohexen-1-one.[1][2][3][4][5] Both Grignard

reagents and organolithium reagents are suitable for this transformation, as they tend to favor

addition to the carbonyl carbon over conjugate addition.[1][2][3] The following protocol details

the synthesis of 1-Butyl-2-cyclohexen-1-ol using a Grignard reagent.

Materials:

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

1-Bromobutane

2-Cyclohexen-1-one

Saturated aqueous ammonium chloride (NH₄Cl) solution
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware for anhydrous reactions

Inert atmosphere (Nitrogen or Argon)

Procedure:

Preparation of the Grignard Reagent (Butylmagnesium Bromide):

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen/argon inlet, place magnesium turnings.

Add a small volume of anhydrous diethyl ether or THF to cover the magnesium.

In the dropping funnel, prepare a solution of 1-bromobutane in the anhydrous solvent.

Add a small amount of the 1-bromobutane solution to the magnesium. The reaction may

need to be initiated by gentle warming or the addition of a small crystal of iodine.

Once the reaction has started (indicated by bubbling and a cloudy appearance), add the

remaining 1-bromobutane solution dropwise at a rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until most of the magnesium has

been consumed. The resulting greyish solution is the Grignard reagent.

Addition to 2-Cyclohexen-1-one:

Cool the Grignard reagent solution in an ice bath.

In a separate flask, prepare a solution of 2-cyclohexen-1-one in the anhydrous solvent.

Add the 2-cyclohexen-1-one solution dropwise to the cooled Grignard reagent with

vigorous stirring. Maintain the temperature below 10 °C during the addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.
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Work-up and Purification:

Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise

addition of a saturated aqueous solution of ammonium chloride. This will hydrolyze the

magnesium alkoxide and neutralize any unreacted Grignard reagent.

Separate the organic layer. Extract the aqueous layer with diethyl ether or THF.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the solution under reduced pressure to

obtain the crude product.

The crude 1-Butyl-2-cyclohexen-1-ol can be purified by vacuum distillation or column

chromatography on silica gel.
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Caption: Synthesis of 1-Butyl-2-cyclohexen-1-ol via Grignard Reaction.

Potential Applications and Further Research
Allylic alcohols are versatile intermediates in organic synthesis and can be precursors to a

variety of other functional groups.[6][7] 1-Butyl-2-cyclohexen-1-ol could potentially be

explored for its biological activity, as many cyclohexanol derivatives have shown interesting

pharmacological properties. Further research would be required to isolate and characterize this

compound and to investigate its potential applications in medicinal chemistry and materials
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science. This would involve spectroscopic analysis (NMR, IR, Mass Spectrometry) to confirm

the structure and purity of the synthesized product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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